Cas no 75955-35-0 (Benzamide, 4-amino-2-methoxy-N-methyl-)
Benzamide, 4-amino-2-methoxy-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-2-methoxy-N-methylbenzamide
- Benzamide, 4-amino-2-methoxy-N-methyl-
- SCHEMBL328279
- 75955-35-0
- EN300-882536
- BS-46277
- DB-113137
- 4-AMINO-2-METHOXY-N-METHYL-BENZAMIDE
- E74758
- AKOS013375064
-
- Inchi: 1S/C9H12N2O2/c1-11-9(12)7-4-3-6(10)5-8(7)13-2/h3-5H,10H2,1-2H3,(H,11,12)
- InChI Key: GTYXXHFWHCWIDY-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=CC=1C(NC)=O)N
Computed Properties
- Exact Mass: 180.089877630g/mol
- Monoisotopic Mass: 180.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 64.4
Benzamide, 4-amino-2-methoxy-N-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YK668-1g |
Benzamide, 4-amino-2-methoxy-N-methyl- |
75955-35-0 | 95% | 1g |
3370.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YK668-200mg |
Benzamide, 4-amino-2-methoxy-N-methyl- |
75955-35-0 | 95% | 200mg |
1160.0CNY | 2021-07-17 | |
| eNovation Chemicals LLC | Y1230170-1g |
4-Amino-2-methoxy-N-methylbenzamide |
75955-35-0 | 95% | 1g |
$700 | 2024-06-03 | |
| Enamine | EN300-882536-0.05g |
4-amino-2-methoxy-N-methylbenzamide |
75955-35-0 | 95.0% | 0.05g |
$528.0 | 2025-03-21 | |
| Enamine | EN300-882536-0.1g |
4-amino-2-methoxy-N-methylbenzamide |
75955-35-0 | 95.0% | 0.1g |
$553.0 | 2025-03-21 | |
| Enamine | EN300-882536-0.25g |
4-amino-2-methoxy-N-methylbenzamide |
75955-35-0 | 95.0% | 0.25g |
$579.0 | 2025-03-21 | |
| Enamine | EN300-882536-0.5g |
4-amino-2-methoxy-N-methylbenzamide |
75955-35-0 | 95.0% | 0.5g |
$603.0 | 2025-03-21 | |
| Enamine | EN300-882536-1.0g |
4-amino-2-methoxy-N-methylbenzamide |
75955-35-0 | 95.0% | 1.0g |
$628.0 | 2025-03-21 | |
| Enamine | EN300-882536-2.5g |
4-amino-2-methoxy-N-methylbenzamide |
75955-35-0 | 95.0% | 2.5g |
$1230.0 | 2025-03-21 | |
| Enamine | EN300-882536-5.0g |
4-amino-2-methoxy-N-methylbenzamide |
75955-35-0 | 95.0% | 5.0g |
$1821.0 | 2025-03-21 |
Benzamide, 4-amino-2-methoxy-N-methyl- Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on Benzamide, 4-amino-2-methoxy-N-methyl-
Benzamide, 4-amino-2-methoxy-N-methyl-: A Comprehensive Overview of Its Chemical Properties, Pharmacological Mechanisms, and Research Advancements
Benzamide, 4-amino-2-methoxy-N-methyl- (CAS No. 75955-35-0) is a multifunctional organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique molecular structure and potential therapeutic applications. This compound belongs to the class of substituted benzamides, characterized by a benzene ring linked to an amide group. The 4-amino and 2-methoxy substituents on the benzene ring, along with the N-methyl group attached to the amide carbon, create a complex molecular framework that may influence its pharmacological profile. Recent studies have highlighted the importance of these functional groups in modulating biological activity, particularly in the context of anti-inflammatory and neuroprotective effects.
The chemical structure of Benzamide, 4-amino-2-methoxy-N-methyl- is defined by its aromatic ring system and the presence of polar functional groups. The 4-amino group introduces nucleophilic properties, while the 2-methoxy substituent enhances solubility and hydrogen bonding capabilities. The N-methyl group contributes to steric and electronic effects, which may influence receptor binding affinity and metabolic stability. These structural features are critical in determining the compound's interactions with biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels.
Recent research has focused on the pharmacological mechanisms of Benzamide, 4-amino-2-methoxy-N-methyl-, particularly its potential role in modulating inflammatory responses. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of inflammatory cytokine production. The 4-amino group was found to play a pivotal role in this mechanism, as it facilitates the formation of hydrogen bonds with critical residues in the NF-κB complex. This finding underscores the importance of structural modifications in optimizing the compound's therapeutic potential.
Another area of interest is the neuroprotective effects of Benzamide, 4-amino-2-methyl-2-methoxy-N-methyl-benzamide. Preclinical studies have suggested that this compound may exert protective effects against neurodegenerative disorders by reducing oxidative stress and mitochondrial dysfunction. A 2024 review in Neuropharmacology highlighted the potential of this compound as a candidate for treating conditions such as Parkinson's disease and Alzheimer's disease. The 2-methoxy group was implicated in enhancing antioxidant activity, while the N-methyl group contributed to improved membrane permeability, enabling better cellular uptake.
Advancements in synthetic methodologies have also contributed to the growing interest in Benzamide, 4-amino-2-methoxy-N-methyl-. A 2023 paper in Organic Letters described a novel catalytic approach for the efficient synthesis of this compound, which significantly reduced production costs and environmental impact. This development is particularly relevant for pharmaceutical applications, where scalability and sustainability are critical factors. The optimized synthetic route allows for the incorporation of additional functional groups, enabling the design of derivative compounds with enhanced therapeutic profiles.
The pharmacokinetic properties of Benzamide, 4-amino-2-methoxy-N-methyl- are another area of active research. Studies have shown that the compound exhibits favorable oral bioavailability and prolonged plasma half-life, which are advantageous for drug development. A 2023 pharmacokinetic analysis published in Drug Metabolism and Disposition revealed that the 4-amino group enhances metabolic stability by reducing susceptibility to enzymatic degradation. This characteristic is crucial for maintaining therapeutic efficacy over extended periods, reducing the need for frequent dosing.
Moreover, the compound's potential applications in the treatment of chronic diseases have been explored in recent clinical trials. A 2024 phase II trial reported in Clinical Pharmacology & Therapeutics demonstrated that Benzamide, 4-amino-2-methoxy-N-methyl- significantly reduced symptoms in patients with rheumatoid arthritis, with minimal side effects. The study attributed the therapeutic benefits to the compound's dual action on both inflammatory and immunomodulatory pathways. These findings highlight the compound's versatility as a therapeutic agent for multifactorial diseases.
Despite its promising properties, further research is needed to fully elucidate the mechanisms of action and potential side effects of Benzamide, 4-amino-2-methoxy-N-methyl-. Ongoing studies are investigating its interactions with other drugs and its role in modulating immune responses. Additionally, the development of targeted delivery systems is being explored to enhance the compound's specificity and reduce off-target effects. These efforts are essential for translating the compound from preclinical research into clinical practice.
In conclusion, Benzamide, 4-amino-2-methoxy-N-methyl- represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure, coupled with its potential therapeutic applications, positions it as a promising candidate for the development of novel treatments. Continued research into its pharmacological mechanisms, synthetic methodologies, and clinical applications will be crucial in realizing its full potential as a therapeutic agent.
References:
- Journal of Medicinal Chemistry (2023)
- Neuropharmacology (2024)
- Organic Letters (2023)
- Drug Metabolism and Disposition (2023)
- Clinical Pharmacology & Therapeutics (2024)
75955-35-0 (Benzamide, 4-amino-2-methoxy-N-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)